Cas no 653002-72-3 (Propanoic acid, 2,2-dimethyl-, (3E)-3-hexenyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-, (3E)-3-hexenyl ester
• CAS No: 653002-72-3
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 400739
• Update Time: 2024-01-29

Propanoic acid, 2,2-dimethyl-, (3E)-3-hexenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, (3E)-3-hexenyl ester
• Propanoic acid, 2,2-dimethyl-, (3E)-3-hexen-1-yl ester

• Inchi： 1S/C11H20O2/c1-5-6-7-8-9-13-10(12)11(2,3)4/h6-7H,5,8-9H2,1-4H3/b7-6+
• InChI Key： JGXBXELJDMGEAB-VOTSOKGWSA-N
• SMILES： C(OCC/C=C/CC)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 184.1464

Experimental Properties

• PSA: 26.3